amine CAS No. 807342-83-2](/img/structure/B3155671.png)
[(3,4-Dimethoxyphenyl)methyl](propyl)amine
Overview
Description
(3,4-Dimethoxyphenyl)methylamine is a chemical compound with the IUPAC name N-[3-(3,4-dimethoxyphenyl)propyl]-N-methylamine hydrochloride. It has a molecular weight of 245.75 . It is closely related to 3,4-Dimethoxyphenethylamine, which is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups .
Synthesis Analysis
The synthesis of 3,4-Dimethoxyphenethylamine, a closely related compound, has been reported in multiple steps starting from 3,4-Dimethoxybenzaldehyde (veratraldehyde) . The sequence is as follows: 3,4-Dimethoxybenzaldehyde (veratraldehyde) → 3,4-Dimethoxycinnamic acid → 3,4-Dimethoxyphenylpropionic acid → 3,4-Dimethoxyphenylpropionamide → 3,4-Dimethoxyphenethylamine .
Molecular Structure Analysis
The InChI code for (3,4-Dimethoxyphenyl)methylamine is 1S/C12H19NO2.ClH/c1-13-8-4-5-10-6-7-11(14-2)12(9-10)15-3;/h6-7,9,13H,4-5,8H2,1-3H3;1H . This provides a detailed description of the molecule’s structure.
Chemical Reactions Analysis
3,4-Dimethoxyphenylacetone, a related compound, undergoes asymmetric amination catalyzed by Brevibacterium linens IFO 12141 strain to yield the corresponding optically active amine .
Physical And Chemical Properties Analysis
(3,4-Dimethoxyphenyl)methylamine is a powder with a purity of 95%. It is stored at room temperature .
Scientific Research Applications
- Bioconjugation : Researchers use (3,4-Dimethoxyphenyl)methylamine for covalent conjugation with drug targets such as peptides, proteins, or oligonucleotides. This process, known as PEGylation, optimizes pharmacokinetic properties by enhancing stability and reducing immunogenicity .
- Drug Delivery : In drug delivery, (3,4-Dimethoxyphenyl)methylamine can serve as a linker for antibody-drug conjugates (ADCs) or as a surface coating on nanoparticles. PEGylation improves systemic drug delivery and enhances therapeutic efficacy .
- PEG Hydrogels : Reactive PEG end groups can be crosslinked to form PEG hydrogels. These water-swollen, three-dimensional polymer networks are resistant to protein adhesion and biodegradation. PEG hydrogels find applications in tissue engineering and controlled drug release .
- (3,4-Dimethoxyphenyl)methylamine has been explored in soft, stretchable electronic devices. These devices simulate touch sensations, such as pressure or vibration, when worn on the skin. The compound’s properties contribute to the flexibility and functionality of these wearable sensors .
Bioconjugation and PEGylation
Hydrogel Formation
Soft, Stretchy Electronic Devices
Safety and Hazards
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-4-7-13-9-10-5-6-11(14-2)12(8-10)15-3/h5-6,8,13H,4,7,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPUBSXGNIHAMMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=CC(=C(C=C1)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(3,4-Dimethoxyphenyl)methyl](propyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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